Cas no 177326-54-4 (4-(hydroxymethyl)-3-methyl-1H-Indole-2-carboxylic acid)
177326-54-4 structure
Product Name:4-(hydroxymethyl)-3-methyl-1H-Indole-2-carboxylic acid
CAS No:177326-54-4
MF:C11H11NO3
MW:205.209943056107
CID:1107877
PubChem ID:10878285
Update Time:2025-04-20
4-(hydroxymethyl)-3-methyl-1H-Indole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-(hydroxymethyl)-3-methyl-1H-Indole-2-carboxylic acid
- 177326-54-4
- 4-hydroxymethyl-3-methylindole-2-carboxylic acid
- Q27463891
-
- Inchi: 1S/C11H11NO3/c1-6-9-7(5-13)3-2-4-8(9)12-10(6)11(14)15/h2-4,12-13H,5H2,1H3,(H,14,15)
- InChI Key: BSECKLZXEJBFRE-UHFFFAOYSA-N
- SMILES: OCC1=CC=CC2=C1C(C)=C(C(=O)O)N2
Computed Properties
- Exact Mass: 205.07389321g/mol
- Monoisotopic Mass: 205.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 73.3Ų
4-(hydroxymethyl)-3-methyl-1H-Indole-2-carboxylic acid Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
177326-54-4 (4-(hydroxymethyl)-3-methyl-1H-Indole-2-carboxylic acid) Related Products
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